Cas no 921504-44-1 (2-2-(benzylsulfanyl)-5-(hydroxymethyl)-1H-imidazol-1-yl-N-(4-methylphenyl)methylacetamide)

• Product Name: 2-2-(benzylsulfanyl)-5-(hydroxymethyl)-1H-imidazol-1-yl-N-(4-methylphenyl)methylacetamide
• CAS No: 921504-44-1
• MF: C₂₁H₂₃N₃O₂S
• MW: 381.491223573685
• CID: 6222471
• PubChem ID: 27505277
• Update Time: 2025-07-15

2-2-(benzylsulfanyl)-5-(hydroxymethyl)-1H-imidazol-1-yl-N-(4-methylphenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-2-(benzylsulfanyl)-5-(hydroxymethyl)-1H-imidazol-1-yl-N-(4-methylphenyl)methylacetamide
• F2258-0894
• 2-[2-benzylsulfanyl-5-(hydroxymethyl)imidazol-1-yl]-N-[(4-methylphenyl)methyl]acetamide
• 2-[2-(benzylsulfanyl)-5-(hydroxymethyl)-1H-imidazol-1-yl]-N-[(4-methylphenyl)methyl]acetamide
• AKOS004975720
• 921504-44-1
• 2-(2-(benzylthio)-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-(4-methylbenzyl)acetamide

• Inchi： 1S/C21H23N3O2S/c1-16-7-9-17(10-8-16)11-22-20(26)13-24-19(14-25)12-23-21(24)27-15-18-5-3-2-4-6-18/h2-10,12,25H,11,13-15H2,1H3,(H,22,26)
• InChI Key： ZAYLZLSVIMVEND-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1=NC=C(CO)N1CC(NCC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 381.15109816g/mol
• Monoisotopic Mass: 381.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 92.4Ų

Additional information on 2-2-(benzylsulfanyl)-5-(hydroxymethyl)-1H-imidazol-1-yl-N-(4-methylphenyl)methylacetamide

Recent Advances in the Study of 2-2-(benzylsulfanyl)-5-(hydroxymethyl)-1H-imidazol-1-yl-N-(4-methylphenyl)methylacetamide (CAS: 921504-44-1)

The compound 2-2-(benzylsulfanyl)-5-(hydroxymethyl)-1H-imidazol-1-yl-N-(4-methylphenyl)methylacetamide (CAS: 921504-44-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have elucidated the synthetic pathways for 921504-44-1, highlighting its structural complexity and the challenges associated with its production. The compound features a unique imidazole core with a benzylsulfanyl moiety, which has been shown to play a critical role in its biological activity. Researchers have optimized the synthesis to improve yield and purity, making it more accessible for further pharmacological studies.

In terms of biological activity, 921504-44-1 has demonstrated promising results in preclinical models. Specifically, it has shown potent inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate specific cellular signaling pathways has sparked interest in its use for treating metabolic disorders and certain types of cancer.

Mechanistic studies have revealed that 921504-44-1 interacts with key molecular targets, including kinases and transcription factors, which are often dysregulated in disease states. These interactions are believed to underlie its therapeutic effects, although further research is needed to fully understand its mode of action and potential side effects.

Despite these promising findings, challenges remain in the development of 921504-44-1 as a therapeutic agent. Issues such as bioavailability, pharmacokinetics, and toxicity need to be addressed in future studies. However, the compound's unique chemical structure and biological activity make it a valuable candidate for further investigation.

In conclusion, the latest research on 2-2-(benzylsulfanyl)-5-(hydroxymethyl)-1H-imidazol-1-yl-N-(4-methylphenyl)methylacetamide (CAS: 921504-44-1) highlights its potential as a novel therapeutic agent. Continued efforts to optimize its synthesis and elucidate its mechanisms of action will be crucial for its translation into clinical applications. This compound represents an exciting area of research in chemical biology and medicinal chemistry, with the potential to address unmet medical needs.